Cas no 88085-80-7 (Benzenesulfonamide, 2-methoxy-5-propyl-)
88085-80-7 structure
Product Name:Benzenesulfonamide, 2-methoxy-5-propyl-
CAS No:88085-80-7
MF:C10H15NO3S
MW:229.296001672745
CID:645852
PubChem ID:13210295
Update Time:2025-04-19
Benzenesulfonamide, 2-methoxy-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 2-methoxy-5-propyl-
- 2-methoxy-5-propylbenzenesulfonamide
- 88085-80-7
- DTXSID40528071
- SCHEMBL10639502
- 2-Methoxy-5-propylbenzene-1-sulfonamide
-
- Inchi: 1S/C10H15NO3S/c1-3-4-8-5-6-9(14-2)10(7-8)15(11,12)13/h5-7H,3-4H2,1-2H3,(H2,11,12,13)
- InChI Key: SKRFYXUQBSAMPC-UHFFFAOYSA-N
- SMILES: S(C1=C(C=CC(=C1)CCC)OC)(N)(=O)=O
Computed Properties
- Exact Mass: 229.07726451g/mol
- Monoisotopic Mass: 229.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 77.8Ų
Benzenesulfonamide, 2-methoxy-5-propyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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